Cas no 111189-54-9 (1-bromo-6-chlorobenzo[pqr]tetraphene)

• Product Name: 1-bromo-6-chlorobenzo[pqr]tetraphene
• CAS No: 111189-54-9
• MF: C₂₀H₁₀BrCl
• MW: 365.650403499603
• CID: 1196650
• PubChem ID: 183199
• Update Time: 2025-04-20

1-bromo-6-chlorobenzo[pqr]tetraphene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-6-chlorobenzo[pqr]tetraphene
• 1-bromo-6-chlorobenzo[a]pyrene
• 1-Bromo-6-chlorobenzo(a)pyrene
• 111189-54-9
• DTXSID60149525

• Inchi： 1S/C20H10BrCl/c21-17-10-6-11-5-7-16-19-13(8-9-15(17)18(11)19)12-3-1-2-4-14(12)20(16)22/h1-10H
• InChI Key： YLXYGPCFZBHMSQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C=CC3=C(C4C=CC=CC=4C4=CC=C1C2=C43)Cl

Computed Properties

• Exact Mass: 363.9655
• Monoisotopic Mass: 363.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.63
• Boiling Point: 538°C at 760 mmHg
• Flash Point: 285.5°C
• Refractive Index: 1.882
• PSA: 0